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Compound of Interest

Compound Name: ETH 157

Cat. No.: B1223098 Get Quote

Disclaimer: Publicly available research on the specific biological effects of ETH 157 (also

known as Sodium Ionophore II) is limited. This guide provides a comprehensive overview of its

known function as a sodium ionophore and extrapolates its likely biological effects based on

the established principles of ionophore activity. The experimental protocols and quantitative

data presented are generalized from studies on similar ionophores and should be adapted and

verified for ETH 157-specific research.

Introduction to ETH 157
ETH 157 is a synthetic, neutral ionophore with high selectivity for sodium ions (Na⁺)[1][2]. Its

chemical name is N,N'-Dibenzyl-N,N'-diphenyl-1,2-phenylenedioxydiacetamide. In biological

systems, its primary function is to transport sodium ions across lipid membranes, thereby

disrupting the natural sodium concentration gradients maintained by the cell.[3] Such

ionophores are valuable tools in cell physiology research for modulating intracellular ion

concentrations and studying the downstream effects on cellular processes.[3][4]

Mechanism of Action
ETH 157 functions as a "carrier" ionophore. It is a lipid-soluble molecule that reversibly binds to

a sodium ion, shields its charge, and shuttles it across the hydrophobic lipid bilayer of a cell

membrane.[3][5] This transport is a form of facilitated diffusion and does not require cellular

energy. The process effectively increases the permeability of the membrane to sodium ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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